Cas no 172915-65-0 (1,8-Naphthalenediol,2,7-dimethyl-(9CI))

• Product Name: 1,8-Naphthalenediol,2,7-dimethyl-(9CI)
• CAS No: 172915-65-0
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 851252
• PubChem ID: 15781272
• Update Time: 2025-04-19

1,8-Naphthalenediol,2,7-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthalenediol,2,7-dimethyl-(9CI)

• Inchi： 1S/C12H12O2/c1-7-3-5-9-6-4-8(2)12(14)10(9)11(7)13/h3-6,13-14H,1-2H3
• InChI Key： JEDCLPLCNCYUMA-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC=C2C=CC(C)=C(C2=1)O

Computed Properties

• Exact Mass: 188.083729621g/mol
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives